2-(1-Methylimidazole-4-yl)ethanamine
2-(1-Methylimidazole-4-yl)ethanamine
1-Methylhistamine, also known as H137, belongs to the class of organic compounds known as 2-arylethylamines. These are primary amines that have the general formula RCCNH2, where R is an organic group. 1-Methylhistamine is slightly soluble (in water) and a very strong basic compound (based on its pKa). 1-Methylhistamine has been found in human bone marrow and brain tissues, and has also been detected in most biofluids, including urine, blood, feces, and cerebrospinal fluid. Within the cell, 1-methylhistamine is primarily located in the cytoplasm. 1-Methylhistamine participates in a number of enzymatic reactions. In particular, S-Adenosylhomocysteine and 1-methylhistamine can be biosynthesized from S-adenosylmethionine and histamine through the action of the enzyme histamine N-methyltransferase. In addition, 1-Methylhistamine can be converted into methylimidazole acetaldehyde; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In humans, 1-methylhistamine is involved in the histidine metabolism pathway. 1-Methylhistamine is also involved in the metabolic disorder called the histidinemia pathway.
N(tele)-methylhistamine is a primary amino compound that is the N(tele)-methyl derivative of histamine. It has a role as a human metabolite and a mouse metabolite. It is a member of imidazoles and a primary amino compound. It derives from a histamine. It is a conjugate base of a N(tele)-methylhistaminium.
N(tele)-methylhistamine is a primary amino compound that is the N(tele)-methyl derivative of histamine. It has a role as a human metabolite and a mouse metabolite. It is a member of imidazoles and a primary amino compound. It derives from a histamine. It is a conjugate base of a N(tele)-methylhistaminium.
Brand Name:
Vulcanchem
CAS No.:
501-75-7
VCID:
VC0192778
InChI:
InChI=1S/C6H11N3/c1-9-4-6(2-3-7)8-5-9/h4-5H,2-3,7H2,1H3
SMILES:
CN1C=C(N=C1)CCN
Molecular Formula:
C6H11N3
Molecular Weight:
125.17 g/mol
2-(1-Methylimidazole-4-yl)ethanamine
CAS No.: 501-75-7
Impurities
VCID: VC0192778
Molecular Formula: C6H11N3
Molecular Weight: 125.17 g/mol
Purity: > 95%
| CAS No. | 501-75-7 |
|---|---|
| Product Name | 2-(1-Methylimidazole-4-yl)ethanamine |
| Molecular Formula | C6H11N3 |
| Molecular Weight | 125.17 g/mol |
| IUPAC Name | 2-(1-methylimidazol-4-yl)ethanamine |
| Standard InChI | InChI=1S/C6H11N3/c1-9-4-6(2-3-7)8-5-9/h4-5H,2-3,7H2,1H3 |
| Standard InChIKey | FHQDWPCFSJMNCT-UHFFFAOYSA-N |
| SMILES | CN1C=C(N=C1)CCN |
| Canonical SMILES | CN1C=C(N=C1)CCN |
| Physical Description | Solid |
| Description | 1-Methylhistamine, also known as H137, belongs to the class of organic compounds known as 2-arylethylamines. These are primary amines that have the general formula RCCNH2, where R is an organic group. 1-Methylhistamine is slightly soluble (in water) and a very strong basic compound (based on its pKa). 1-Methylhistamine has been found in human bone marrow and brain tissues, and has also been detected in most biofluids, including urine, blood, feces, and cerebrospinal fluid. Within the cell, 1-methylhistamine is primarily located in the cytoplasm. 1-Methylhistamine participates in a number of enzymatic reactions. In particular, S-Adenosylhomocysteine and 1-methylhistamine can be biosynthesized from S-adenosylmethionine and histamine through the action of the enzyme histamine N-methyltransferase. In addition, 1-Methylhistamine can be converted into methylimidazole acetaldehyde; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In humans, 1-methylhistamine is involved in the histidine metabolism pathway. 1-Methylhistamine is also involved in the metabolic disorder called the histidinemia pathway. N(tele)-methylhistamine is a primary amino compound that is the N(tele)-methyl derivative of histamine. It has a role as a human metabolite and a mouse metabolite. It is a member of imidazoles and a primary amino compound. It derives from a histamine. It is a conjugate base of a N(tele)-methylhistaminium. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1-Methyl-1H-Imidazole-4-Ethanamine; 4-(2-Aminoethyl)-1-methyl-1H-imidazole; 1-methyl-4-(2-aminoethyl)imidazole; 4-(1-aminoethyl)-1-methyl-1H-imidazole; N(T)-methylhistamine |
| PubChem Compound | 3614 |
| Last Modified | Nov 11 2021 |
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